Methyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate

• CAS RN: 646515-44-8
• Molecular Formula: C12H12FNO2
• Molecular Weight: 221.23 g/mol
• IUPAC Name: methyl 2-(5-fluoro-2-methylindol-1-yl)acetate
• InChI: InChI=1S/C12H12FNO2/c1-8-5-9-6-10(13)3-4-11(9)14(8)7-12(15)16-2/h3-6H,7H2,1-2H3
• InChI Key: ZWOQVYJFIIITRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1CC(=O)OC)C=CC(=C2)F

Description

Methyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate is a useful research compound. Its molecular formula is C12H12FNO2 and its molecular weight is 221.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-fluoro-2-methylindole (2.4 g), cesium carbonate (16.6 g) and methyl bromoacetate (5.4 ml) in acetone 240 ml was stirred and heated under reflux for 16 h. The solvent was removed, water and ethyl acetate were added and the organic phase separated. The aqueous phase was re-extraced with ethyl acetate and the combined organic solution dried and concentrated to a solid. Purification by flash chromaography using dichloromethane:ethylacetate gave the subtitle compound as a solid (2.9 g)